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Compound of Interest

Compound Name: N-Hydroxymethyl succinimide

Cat. No.: B1213305 Get Quote

CAS Number: 5146-68-9[1]

This technical guide provides an in-depth overview of N-Hydroxymethyl succinimide, a

versatile reagent in organic synthesis and a valuable building block in the development of novel

therapeutics. This document is intended for researchers, scientists, and professionals in the

field of drug development, offering comprehensive data on its properties, safety, and

applications.

Physicochemical Properties
N-Hydroxymethyl succinimide is a white to off-white crystalline solid.[1] It is characterized by

its solubility in polar solvents such as water and alcohols.[1] While specific quantitative data for

N-Hydroxymethyl succinimide is not readily available in all categories, the following table

summarizes its known properties and provides data for the closely related and widely used N-

Hydroxysuccinimide (NHS) for comparative purposes.
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Property
Value (N-
Hydroxymethyl
succinimide)

Value (N-
Hydroxysuccinimid
e)

Reference

Molecular Formula C₅H₇NO₃ C₄H₅NO₃ [1]

Molecular Weight 129.12 g/mol 115.09 g/mol [2]

Melting Point Data not available 95-98 °C [3]

Boiling Point Data not available 215.33 °C (estimate) [3]

Solubility

Soluble in polar

solvents (water,

alcohols)

Soluble in water (50

mg/ml), DMSO (100

mM), methanol,

acetone (50 mg/ml),

and DMF

[1][3]

Appearance
White to off-white

crystalline solid
White crystalline solid [1][3]

Safety Data Sheet (SDS) Summary
Handling N-Hydroxymethyl succinimide requires adherence to standard laboratory safety

protocols. Below is a summary of its known hazard information.

Hazard
Category

GHS
Pictogram

Signal
Word

Hazard
Statements

Precautiona
ry
Statements

Reference

Skin Irritation

GHS07

(Exclamation

Mark)

Warning

H315:

Causes skin

irritation

P264, P280,

P302+P352,

P332+P313,

P362

[2]

Eye Irritation

GHS07

(Exclamation

Mark)

Warning

H319:

Causes

serious eye

irritation

P264, P280,

P305+P351+

P338,

P337+P313

[2]
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First Aid Measures:

If inhaled: Move person into fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Rinse mouth with water.

For a comprehensive understanding of the safety profile of related compounds, the SDS for N-

Hydroxysuccinimide indicates that it is an irritant to the eyes, respiratory system, and skin.[4]

Experimental Protocols
General Synthesis of N-Substituted Succinimides
While a specific, detailed protocol for the synthesis of N-Hydroxymethyl succinimide is not

readily available in the reviewed literature, a general two-step method for the synthesis of N-

substituted succinimides can be adapted.[5][6] This process involves the acylation of an amine

with succinic anhydride, followed by cyclodehydration.

Step 1: Acylation of Amine with Succinic Anhydride

Dissolve 10 mmol of the desired amine (in this case, a protected form of

hydroxymethylamine would be used) in a suitable solvent such as chloroform.

Add 10 mmol of succinic anhydride to the refluxing solution.

Continue refluxing the mixture for approximately 6 hours.

Allow the reaction mixture to cool, leading to the precipitation of the intermediate N-

substituted succinamic acid.

Filter the precipitate and wash it with chloroform.

Step 2: Cyclodehydration to form the Imide Ring
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Suspend the filtered precipitate in fresh chloroform.

Add a dehydrating agent, such as polyphosphate ester (PPE).

Reflux the reaction mixture for another 6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, the product can be isolated and purified using standard techniques such

as crystallization or chromatography.
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General Workflow for N-Substituted Succinimide Synthesis

Step 1: Acylation
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General Workflow for N-Substituted Succinimide Synthesis
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Application in Bioconjugation for Drug Delivery
N-hydroxysuccinimide and its derivatives are pivotal in bioconjugation, a key process in modern

drug delivery. They are used to create activated esters that readily react with primary amines

on biomolecules like proteins, peptides, or antibodies to form stable amide bonds.[7][8][9] This

allows for the covalent attachment of drugs, imaging agents, or other functional moieties to

targeting ligands.

General Protocol for Amine-Reactive Bioconjugation:

Activation of Carboxylic Acid: A molecule containing a carboxylic acid (e.g., a drug or a

linker) is reacted with N-hydroxysuccinimide in the presence of a coupling agent like

dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to

form an NHS-ester.

Purification of Activated Molecule: The resulting NHS-ester is purified to remove excess

reagents and byproducts.

Conjugation to Biomolecule: The purified NHS-ester is then reacted with the biomolecule

containing free primary amine groups (e.g., lysine residues on a protein) in a suitable buffer

(typically at a pH of 7.2-8.5).

Quenching and Purification: The reaction is quenched, and the final bioconjugate is purified

to remove any unreacted components.
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Workflow for Bioconjugation using NHS Esters
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Representative Apoptotic Signaling by Succinimide Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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